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Compound of Interest

Compound Name: 1-Dibenzofuranamine

Cat. No.: B1581269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper storage and

disposal of 1-Dibenzofuranamine (CAS No. 50548-40-8). The information herein is compiled

from general chemical safety principles and data from structurally related compounds due to

the limited availability of a specific Safety Data Sheet (SDS) for 1-Dibenzofuranamine.

Therefore, it is imperative to conduct a thorough, substance-specific risk assessment before

handling this chemical.

Chemical and Physical Properties
While specific data for 1-Dibenzofuranamine is limited, the properties of the parent compound,

Dibenzofuran, and its isomers can provide some insight.
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Property Value (for Dibenzofuran) Reference

Physical State Powder Solid [1]

Appearance Off-white [1]

Molecular Formula C12H9NO [2]

Molecular Weight 183.21 g/mol [2]

Melting Point/Range 81 - 85 °C / 177.8 - 185 °F [1]

Boiling Point/Range 285 °C / 545 °F @ 760 mmHg [1]

Flash Point 130 °C / 266 °F [1]

Solubility
No information available, likely

low water solubility
[1]

Storage Protocols
Proper storage of 1-Dibenzofuranamine is crucial to maintain its integrity and ensure

laboratory safety. The following protocols are based on best practices for similar aromatic

amines and heterocyclic compounds.

Experimental Protocol for Storage:

Container Selection: Store 1-Dibenzofuranamine in a tightly sealed, properly labeled

container. The original manufacturer's container is ideal.

Storage Environment: Keep the container in a cool, dry, and well-ventilated area.[1]

Incompatible Materials: Store away from strong oxidizing agents.[1]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[1]

Inert Atmosphere: For long-term storage or for compounds sensitive to air or moisture,

consider storing under an inert atmosphere (e.g., argon or nitrogen).
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Parameter Recommendation

Temperature Cool, ambient temperature

Atmosphere Dry, inert gas for sensitive applications

Container Tightly sealed, light-resistant

Incompatibilities Strong oxidizing agents

Disposal Protocols
The disposal of 1-Dibenzofuranamine and its contaminated materials must be handled in

accordance with all applicable federal, state, and local regulations. Improper disposal can pose

environmental risks.

Experimental Protocol for Disposal:

Waste Identification: All waste materials, including unused product, contaminated personal

protective equipment (PPE), and empty containers, should be considered hazardous waste.

Waste Segregation: Collect waste 1-Dibenzofuranamine and contaminated materials in a

designated, properly labeled, and sealed hazardous waste container. Do not mix with other

waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Environmental Precautions: Prevent the release of 1-Dibenzofuranamine into the

environment. Do not flush down the drain or dispose of in regular trash.[1] Many

dibenzofuran-based compounds are very toxic to aquatic organisms.[1]

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

and certified chemical waste disposal company. Contact your institution's EHS office for

specific procedures.

Safety and Handling
When handling 1-Dibenzofuranamine, appropriate personal protective equipment should be

worn to minimize exposure.
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PPE Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a lab

coat.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If dust is generated, a NIOSH-approved

respirator may be necessary.

Visual Workflows
The following diagrams illustrate the key decision-making processes for the proper storage and

disposal of 1-Dibenzofuranamine.
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Caption: Workflow for receiving and storing 1-Dibenzofuranamine.
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Caption: Decision process for the disposal of 1-Dibenzofuranamine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581269#proper-storage-and-disposal-of-1-
dibenzofuranamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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